Cas no 2228290-93-3 (3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide)

• Product Name: 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide
• CAS No: 2228290-93-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6052443
• PubChem ID: 165609615
• Update Time: 2025-08-03

3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide
• EN300-1745754
• 2228290-93-3

• Inchi： 1S/C12H14N2O2/c1-2-14-12(16)10-5-3-4-9(8-10)11(15)6-7-13/h3-5,8,11,15H,2,6H2,1H3,(H,14,16)
• InChI Key： FQRZFQHNVVBNOX-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CC=C(C(NCC)=O)C=1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.1Ų

Additional information on 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide

Introduction to 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide (CAS No: 2228290-93-3)

3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228290-93-3, represents a class of benzamide derivatives that exhibit intriguing biological properties. The molecular structure of this compound incorporates a benzamide core, which is a well-known pharmacophore in medicinal chemistry, alongside functional groups that enhance its potential therapeutic applications.

The benzamide moiety in 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide plays a crucial role in its biological activity. Benzamides are widely recognized for their role as intermediates in the synthesis of various pharmaceutical agents, particularly those targeting neurological and inflammatory pathways. The presence of the cyano group at the 2-position and the hydroxyethyl side chain at the 1-position introduces unique electronic and steric properties to the molecule, which can modulate its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of compounds like 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide with greater precision. These studies suggest that the compound may interact with specific enzymes or receptors involved in pain signaling, neurodegenerative diseases, and inflammatory responses. The N-ethyl substituent further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability.

In vitro studies have begun to elucidate the potential therapeutic applications of 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide. Initial research indicates that this compound may exhibit anti-inflammatory properties by modulating the activity of key inflammatory cytokines and enzymes. The cyano group's ability to engage in hydrogen bonding and its electronic effects could enhance binding interactions with target proteins, making it a promising candidate for drug development.

The synthesis of 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzamide core through condensation reactions, followed by functional group transformations to introduce the cyano, hydroxyethyl, and N-ethyl substituents. Advanced synthetic methodologies, such as transition-metal catalysis and asymmetric synthesis, may be employed to achieve regioselectivity and enantioselectivity, which are critical for pharmaceutical applications.

The pharmacokinetic properties of 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide are also of considerable interest. Studies on related benzamide derivatives suggest that this compound may exhibit moderate oral bioavailability due to its moderate lipophilicity and good solubility in aqueous media. Understanding these properties is essential for designing effective drug formulations and predicting patient response.

One of the most exciting aspects of 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide is its potential in addressing unmet medical needs. Current research is exploring its efficacy in models of chronic pain, where traditional treatments often fall short due to side effects or tolerance development. The compound's ability to interact with multiple biological pathways suggests that it may offer a more comprehensive approach to pain management compared to existing therapies.

Furthermore, the structural diversity introduced by the cyano, hydroxyethyl, and N-ethyl groups provides a scaffold for further derivatization, allowing researchers to fine-tune its pharmacological properties. This flexibility is invaluable in drug discovery pipelines, where optimizing potency, selectivity, and pharmacokinetics are paramount.

The safety profile of 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide is another critical consideration. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential long-term effects. These studies aim to identify any liabilities that might preclude its development into a clinical candidate while also providing data for regulatory submissions if development proceeds.

In conclusion, 3-(2-cyano-1-hydroxyethyl)-N-ethylbenzamide (CAS No: 2228290-93-3) represents a promising lead compound with significant therapeutic potential. Its unique molecular structure, characterized by functional groups such as the cyano, hydroxyethyl, and N-ethyl moieties, positions it as a valuable asset in pharmaceutical research. Ongoing studies are expected to provide deeper insights into its biological activity, synthetic pathways, and clinical applicability, paving the way for novel therapeutic interventions.